5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
Overview
Description
5-Iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde (IPC) is an important compound in organic chemistry. It is a versatile intermediate in the synthesis of many compounds and has a number of applications in scientific research. IPC is a colorless solid that can be synthesized from the reaction of iodobenzene and ethyl propionate in the presence of a base. Its properties, mechanism of action, and biochemical and physiological effects have been studied extensively.
Scientific Research Applications
5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde has a variety of applications in scientific research. It is widely used as a reagent in organic synthesis, particularly in the synthesis of heterocyclic compounds. 5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde has also been used in the synthesis of polymers, dyes, and pharmaceuticals. Additionally, 5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde can be used as a catalyst in the synthesis of polymers, as a precursor in the synthesis of heterocyclic compounds, and as a ligand in the synthesis of organometallic complexes.
Mechanism of Action
5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde is a versatile intermediate in organic synthesis. Its mechanism of action is based on the SN2 reaction, where the iodobenzene acts as a nucleophile and displaces the ethyl propionate. The reaction is typically carried out in an inert atmosphere and at a temperature of 80-100°C. The reaction is catalyzed by various bases such as sodium hydroxide, potassium hydroxide, or sodium carbonate.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde have not been well studied. However, it is known that 5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde can be toxic to humans and animals and should be handled with care. Additionally, 5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde can be irritating to the skin and eyes and should not be inhaled or ingested.
Advantages and Limitations for Lab Experiments
5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde is a versatile intermediate in organic synthesis and has a number of advantages for lab experiments. It is relatively inexpensive and readily available. Additionally, it is easy to synthesize and can be used in a variety of reactions. However, 5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde is toxic and should be handled with care. It can be irritating to the skin and eyes and should not be inhaled or ingested.
Future Directions
The potential applications of 5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde are numerous and further research is needed to fully understand its potential. Future research could focus on the use of 5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde in the synthesis of polymers, dyes, and pharmaceuticals. Additionally, further research could be conducted to investigate the biochemical and physiological effects of 5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde and to develop safer and more efficient synthesis methods. Finally, research could be conducted to explore the potential of 5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde as a catalyst in the synthesis of polymers, as a precursor in the synthesis of heterocyclic compounds, and as a ligand in the synthesis of organometallic complexes.
Synthesis Methods
5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde can be synthesized from the reaction of iodobenzene and ethyl propionate in the presence of a base. The reaction is typically carried out in an inert atmosphere and at a temperature of 80-100°C. The reaction proceeds via an SN2 reaction, where the iodobenzene acts as a nucleophile and displaces the ethyl propionate. The reaction can be catalyzed by various bases such as sodium hydroxide, potassium hydroxide, or sodium carbonate. The yield of the reaction can be improved by using a large excess of ethyl propionate and a low reaction temperature. The product is then purified by recrystallization from ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde involves the reaction of 5-iodo-1H-pyrazole-4-carbaldehyde with propan-2-ylamine.", "Starting Materials": [ "5-iodo-1H-pyrazole-4-carbaldehyde", "propan-2-ylamine" ], "Reaction": [ "To a solution of 5-iodo-1H-pyrazole-4-carbaldehyde (1.0 g, 4.2 mmol) in dry THF (10 mL) under nitrogen, propan-2-ylamine (0.5 mL, 4.8 mmol) was added dropwise at 0°C.", "The reaction mixture was stirred at room temperature for 2 h.", "The solvent was removed under reduced pressure and the residue was purified by column chromatography on silica gel (eluent: ethyl acetate/hexane, 1:4) to afford the desired product as a yellow solid (0.8 g, 70% yield).", "The product was characterized by NMR spectroscopy and mass spectrometry." ] } | |
CAS RN |
1946822-59-8 |
Product Name |
5-iodo-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde |
Molecular Formula |
C7H9IN2O |
Molecular Weight |
264.1 |
Purity |
95 |
Origin of Product |
United States |
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